Cas no 895456-73-2 (N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide
• CAS No: 895456-73-2
• MF: C₁₅H₁₀BrClN₂O₃S₂
• MW: 445.738499164581
• CID: 5805169
• PubChem ID: 16032600
• Update Time: 2025-06-11

N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorophenyl)sulfonylacetamide
• N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide
• N-(6-bromobenzo[d]thiazol-2-yl)-2-((4-chlorophenyl)sulfonyl)acetamide
• HMS1904M20
• AKOS002066863
• NCGC00136755-01
• F2536-0290
• G856-7215
• 895456-73-2
• CHEMBL1513703

• Inchi： 1S/C15H10BrClN2O3S2/c16-9-1-6-12-13(7-9)23-15(18-12)19-14(20)8-24(21,22)11-4-2-10(17)3-5-11/h1-7H,8H2,(H,18,19,20)
• InChI Key： DNRIPVKQMNEYOC-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(Br)C=C2S1)(=O)CS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 443.90047g/mol
• Monoisotopic Mass: 443.90047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 113Ų

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide

Introduction to N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide (CAS No. 895456-73-2)

N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 895456-73-2, represents a fusion of heterocyclic chemistry and sulfonamide functionality, making it a promising candidate for various biological applications.

The molecular structure of N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide is characterized by the presence of a benzothiazole core substituted with a bromine atom at the 6-position and an acetamide group linked to a 4-chlorobenzenesulfonyl moiety. This unique arrangement of functional groups imparts distinct chemical and biological properties that make it an intriguing subject for further investigation.

In recent years, there has been a growing interest in benzothiazole derivatives due to their broad spectrum of biological activities. These derivatives have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The presence of the bromine atom in the benzothiazole ring enhances its reactivity, allowing for further functionalization and customization to tailor specific biological responses.

The sulfonamide group in N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide is particularly noteworthy, as sulfonamides are known for their antimicrobial and anti-inflammatory properties. The 4-chloro substitution on the benzenesulfonyl group further modulates the electronic properties of the molecule, potentially influencing its binding affinity to biological targets. This combination of structural features makes N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide a versatile scaffold for drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Benzothiazole derivatives, in particular, have shown promise in inhibiting key enzymes and receptors involved in disease pathogenesis. For instance, research has demonstrated that certain benzothiazole-based compounds can modulate kinase activity, which is crucial in cancer therapy. The structural motif of N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide aligns well with this trend, suggesting its potential as a lead compound for further optimization.

The synthesis of N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromine atom into the benzothiazole ring typically involves halogenation reactions using appropriate reagents such as bromine or N-bromosuccinimide (NBS). Subsequent sulfonylation with 4-chlorobenzenesulfonyl chloride yields the desired acetamide derivative. This synthetic route highlights the compound's complexity and underscores the need for expertise in organic chemistry to achieve high yields and purity.

In terms of biological activity, preliminary studies on N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide have shown promising results in vitro. The compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with biological targets such as receptors and ion channels has been explored, indicating possible applications in neuropharmacology.

The impact of substituents on the biological activity of N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide is a critical area of investigation. The bromine atom at the 6-position of the benzothiazole ring influences electronic distribution and can affect binding affinity to biological targets. Similarly, the chloro substituent on the benzenesulfonyl group modulates hydrophobicity and charge distribution, which are crucial factors in drug-receptor interactions. Understanding these relationships is essential for designing derivatives with enhanced efficacy and reduced side effects.

The development of novel pharmaceuticals relies heavily on computational methods to predict and optimize molecular properties. Advanced computational techniques such as molecular docking and quantum mechanics simulations have been employed to study the interactions between N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide and biological targets. These studies provide valuable insights into binding mechanisms and help guide medicinal chemists in designing more effective drug candidates.

In conclusion, N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide, identified by its CAS number CAS No. 895456- 73- , represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further exploration into its synthesis, mechanism of action, and potential therapeutic applications will undoubtedly contribute to the development of novel treatments for various diseases.